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Compound of Interest

Compound Name: Canavanine

Cat. No.: B1674654 Get Quote

For Immediate Release

Heidelberg, Germany – December 19, 2025 – In the intricate dance of chemical co-evolution,

the non-proteinogenic amino acid L-canavanine stands out as a potent weapon wielded by

certain leguminous plants against herbivores. Its structural mimicry of L-arginine allows it to

deceive cellular machinery, leading to the synthesis of dysfunctional proteins and, ultimately,

cellular demise. However, a fascinating array of organisms has evolved sophisticated strategies

to tolerate or even thrive in the presence of this natural insecticide. This guide provides a

comprehensive cross-species comparison of canavanine sensitivity and resistance, offering

valuable insights for researchers in toxicology, ecology, and drug development.

Quantitative Comparison of Canavanine Toxicity
The following table summarizes the available quantitative data on canavanine toxicity across a

range of species. It is important to note that direct comparisons should be made with caution

due to variations in experimental conditions and methodologies.
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Species/Cel
l Line

Kingdom
Common
Name

Toxicity
Metric

Value
Reference(s
)

Rattus

norvegicus

(Sprague-

Dawley)

Animalia Rat

LD50

(subcutaneou

s)

5.9 g/kg

(adult)
[1]

Heliothis

virescens
Animalia

Tobacco

Budworm

LC50

(dietary)
300 mM [2]

Manduca

sexta
Animalia

Tobacco

Hornworm
Tolerance

1.0 µg/kg

body weight
[2]

Drosophila

melanogaster
Animalia Fruit Fly

Lethal

Concentratio

n (dietary)

10 mM (for

larvae)
[3]

Human

Cancer Cell

Lines (HeLa,

Caco-2, MIA

PaCa-2,

BxPC-3, Hep

G2, SK-HEP-

1)

Animalia Human

IC50 (in vitro,

arginine-free

media)

0.2 - 1.2 mM [4][5]

Cryptococcus

neoformans

(susceptible)

Fungi Yeast Susceptibility ≤ 18 µM

Cryptococcus

neoformans

(resistant)

Fungi Yeast Resistance ≥ 3.5 mM

Pseudomona

s

canavaninivor

ans

Bacteria Bacterium
Growth

Substrate

Can utilize 10

mM as a

carbon

source

[6]
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Sinorhizobiu

m meliloti
Bacteria Bacterium

Quorum

Sensing

Inhibition

5.6 mM [7]

Oryza sativa Plantae Rice
Growth

Inhibition
Effective [8]

Mechanisms of Canavanine Toxicity and Resistance
The primary toxic action of canavanine stems from its incorporation into proteins in place of

arginine, leading to aberrant protein structure and function.[2] Organisms have evolved diverse

strategies to counteract this toxicity.
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Caption: Mechanism of canavanine toxicity and points of resistance.

Logical Relationships of Resistance Mechanisms
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Prevention of Canavanine Action Modification at the Target Site Post-Target Modification

Presence of Canavanine

Reduced Cellular Uptake
(e.g., yeast mutants)

Metabolic Detoxification
(e.g., C. brasiliensis)

Discriminating ArgRS
(e.g., canavanine-producing plants)

Deacylation of Can-tRNAArg
(e.g., P. canavaninivorans)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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